Cas no 926240-70-2 (3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid)

• Product Name: 3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid
• CAS No: 926240-70-2
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 3106458
• PubChem ID: 3857989
• Update Time: 2025-04-21

3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-(4-methylbenzyl)-1H-pyrazole-4-carboxylic acid
• G19724
• MFCD06660493
• AKOS000117041
• EN300-07741
• Z90123572
• KS-7938
• 926240-70-2
• 3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid
• CS-0220860
• 3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazole-4-carboxylic Acid
• 3,5-dimethyl-1-((4-methylphenyl)methyl)-1H-pyrazole-4-carboxylic acid
• 831-689-3
• 3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid

• MDL： MFCD06660493
• Inchi： 1S/C14H16N2O2/c1-9-4-6-12(7-5-9)8-16-11(3)13(14(17)18)10(2)15-16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key： QHVTWKGAGKEAJV-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1C)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 434.4±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,5-Dimethyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives